[1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol

• IUPAC Name: [1-(7-methoxy-4-methylquinolin-2-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C17H22N2O2/c1-12-8-17(19-7-3-4-13(10-19)11-20)18-16-9-14(21-2)5-6-15(12)16/h5-6,8-9,13,20H,3-4,7,10-11H2,1-2H3
• InChI Key: BHXDMIJFJZBMHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=CC(=C2)OC)N3CCCC(C3)CO
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

[1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol, also known as MMQ, is a chemical compound that has been extensively studied for its potential use in scientific research. MMQ is a quinuclidine derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol is not fully understood, but it is believed to act through the modulation of various neurotransmitters and signaling pathways. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to modulate the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has also been shown to modulate the activity of the NMDA receptor, which is involved in the regulation of glutamate levels in the brain.
Biochemical and Physiological Effects:
[1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to have a variety of biochemical and physiological effects. In addition to its potential neuroprotective and anticancer effects, [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to modulate the activity of various enzymes and signaling pathways. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has also been shown to modulate the activity of the MAPK/ERK signaling pathway, which is involved in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol in lab experiments is its potential as a neuroprotective and anticancer agent. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying various signaling pathways and enzymes. However, one limitation of using [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol in lab experiments is its potential toxicity. [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to have cytotoxic effects in certain cell types, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol. One area of interest is the development of [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol derivatives with improved potency and selectivity. Another area of interest is the study of [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol in animal models of neurological disorders and cancer. Finally, the development of [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol as a potential therapeutic agent for neurological disorders and cancer is an area of ongoing research.

Synthesis Methods

[1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol can be synthesized through a multi-step process, starting with the reaction of 4-methylquinoline with chloroacetyl chloride to form 4-methylquinoline-2-carbonyl chloride. This intermediate is then reacted with piperidine to form 1-(4-methyl-2-quinolinyl)piperidine. Finally, the methanol group is added through a reaction with formaldehyde and hydrogen chloride. The resulting product is [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol.

Scientific Research Applications

[1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been studied for its potential use in a variety of scientific research applications, including neuroscience and cancer research. In neuroscience, [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to have potential as a neuroprotective agent and has been studied for its ability to modulate the activity of the dopamine transporter. In cancer research, [1-(7-methoxy-4-methyl-2-quinolinyl)-3-piperidinyl]methanol has been shown to have potential as an anticancer agent and has been studied for its ability to inhibit the growth of cancer cells.